N-({5-[(2-{[4-bromo-2-(propan-2-yl)phenyl]amino}-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[[5-[2-(4-bromo-2-propan-2-ylanilino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]methyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C25H30BrN5O4S/c1-6-31-22(13-27-24(33)16-7-10-20(34-4)21(11-16)35-5)29-30-25(31)36-14-23(32)28-19-9-8-17(26)12-18(19)15(2)3/h7-12,15H,6,13-14H2,1-5H3,(H,27,33)(H,28,32)
• InChI Key: GUSDNAMRRFXBGT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)Br)C(C)C)CNC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C25H30BrN5O4S
• Molecular Weight: 576.5 g/mol

Description

N-({5-[(2-{[4-bromo-2-(propan-2-yl)phenyl]amino}-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-3,4-dimethoxybenzamide is a complex organic compound that features a variety of functional groups, including a brominated aromatic ring, a triazole ring, and a dimethoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-({5-[(2-{[4-bromo-2-(propan-2-yl)phenyl]amino}-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-3,4-dimethoxybenzamide typically involves multiple steps, including the formation of the triazole ring, the introduction of the brominated aromatic ring, and the coupling of these intermediates. Common synthetic methods include:

Suzuki-Miyaura Coupling: This palladium-catalyzed cross-coupling reaction is often used to form carbon-carbon bonds between the brominated aromatic ring and other components.

Electrophilic Aromatic Substitution: This reaction is used to introduce the bromine atom into the aromatic ring.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors and other advanced manufacturing techniques.

Chemical Reactions Analysis

Types of Reactions

N-({5-[(2-{[4-bromo-2-(propan-2-yl)phenyl]amino}-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-3,4-dimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or reduce double bonds.

Substitution: Electrophilic aromatic substitution can be used to introduce new substituents onto the aromatic ring.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃).

Reducing Agents: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄).

Catalysts: Palladium (Pd) for Suzuki-Miyaura coupling.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly in targeting specific enzymes or receptors.

Biological Studies: It can be used to study the effects of brominated aromatic compounds on biological systems.

Industrial Applications: The compound may be used in the development of new materials or as a catalyst in chemical reactions

Mechanism of Action

The mechanism of action of N-({5-[(2-{[4-bromo-2-(propan-2-yl)phenyl]amino}-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-3,4-dimethoxybenzamide involves its interaction with specific molecular targets. The brominated aromatic ring and triazole moiety may interact with enzymes or receptors, leading to changes in their activity. The exact pathways and targets would depend on the specific application and biological context .

Comparison with Similar Compounds

Similar Compounds

Imidazoles: These compounds share a similar nitrogen-containing ring structure and are used in various applications, including as antifungal agents.

Indole Derivatives: These compounds also feature a nitrogen-containing ring and have significant biological activity.

Uniqueness

N-({5-[(2-{[4-bromo-2-(propan-2-yl)phenyl]amino}-2-oxoethyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl)-3,4-dimethoxybenzamide is unique due to its combination of a brominated aromatic ring, a triazole ring, and a dimethoxybenzamide moiety. This combination of functional groups provides a unique set of chemical and biological properties that are not found in other similar compounds.